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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497 Get Quote

Introduction

2-Methoxyhexane, also known as methyl hexyl ether, is a chemical compound with the

molecular formula C7H16O. As with all chemical reagents and waste products, proper disposal

of 2-Methoxyhexane is crucial to ensure the safety of laboratory personnel, the community,

and the environment. These application notes provide detailed protocols for the safe handling

and disposal of 2-Methoxyhexane waste, tailored for researchers, scientists, and drug

development professionals. Adherence to these guidelines, in conjunction with institutional and

local regulations, is imperative.

Hazard Identification and Risk Assessment
While specific toxicity data for 2-Methoxyhexane is not extensively available, its structural

similarity to other ethers and alkanes suggests that it should be treated as a hazardous

substance. A safety data sheet for the related compound 1-methoxyhexane classifies it as a

highly flammable liquid and vapor that is harmful if swallowed.[1] Therefore, it is prudent to

assume 2-Methoxyhexane exhibits similar hazardous properties.

Potential Hazards:

Flammability: Ethers are typically flammable. Keep away from heat, sparks, open flames,

and other ignition sources.[1]
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Toxicity: May be harmful if swallowed or inhaled.[1][2] Prolonged or repeated exposure to

similar solvents can have adverse health effects, including potential damage to the liver and

kidneys.[3]

Peroxide Formation: Like many ethers, 2-Methoxyhexane may form explosive peroxides

upon exposure to air and light.[4]

Regulatory Compliance
The disposal of chemical waste such as 2-Methoxyhexane is regulated by federal, state, and

local authorities. In the United States, the primary federal regulation is the Resource

Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency

(EPA).[5][6] Generators of hazardous waste are responsible for its proper identification,

management, and disposal.[7][8][9] Under no circumstances should hazardous chemical waste

be disposed of down the drain or in regular trash.[4][5]

Data Presentation: Properties of 2-Methoxyhexane
A summary of the available chemical and physical properties for 2-Methoxyhexane is provided

below. This information is essential for a proper risk assessment.

Property Value Source

Molecular Formula C7H16O PubChem[10][11]

Molecular Weight 116.20 g/mol PubChem[10][11]

CAS Number 25246-71-3 PubChem[10]

Appearance Data not available -

Boiling Point Data not available -

Flash Point Data not available -

Solubility Data not available -

XLogP3 2.3 PubChem[10][11]
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Note: The absence of data for properties like boiling point and flash point necessitates a

cautious approach, assuming it is a volatile and flammable liquid.

Experimental Protocols
Personal Protective Equipment (PPE)

When handling 2-Methoxyhexane waste, the following minimum PPE is required:

Eye Protection: Use tight-fitting safety goggles or a face shield.[1]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Avoid skin

contact.[1]

Body Protection: A flame-retardant lab coat should be worn.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.[1][2]

Protocol for Waste Collection and Storage

Container Selection: Use a chemically compatible container for waste collection. Plastic

containers are often preferred over glass to minimize the risk of breakage.[5] The container

must have a secure, tight-fitting lid.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste".[5]

[12] The label must also include the full chemical name ("2-Methoxyhexane waste") and the

approximate concentration or volume of the waste.[5] Do not use abbreviations or chemical

formulas.[5]

Accumulation: Keep the waste container closed at all times, except when adding waste.[13]

[14]

Storage: Store the waste container in a designated satellite accumulation area near the point

of generation.[9][14] This area should be well-ventilated and away from heat and ignition

sources.
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Segregation: Incompatible wastes must be segregated.[9][13] Do not store 2-
Methoxyhexane waste with strong oxidizing agents, acids, or bases.[1] Use secondary

containment, such as a plastic tray, to capture any potential leaks.[13][14]

Protocol for Spill Management

In the event of a 2-Methoxyhexane spill, follow these procedures:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: For large spills, or if there is a risk of fire or significant vapor inhalation, evacuate

the area and contact your institution's emergency response team.

Control Ignition Sources: If it is safe to do so, remove all ignition sources from the area.

Containment (for small spills): For minor spills that you are trained to handle, don appropriate

PPE. Contain the spill using a chemical spill kit with an absorbent material like sand or

vermiculite.[1] Do not use combustible materials to absorb the spill.

Cleanup: Once the liquid is absorbed, carefully collect the material into a designated

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Protocol for Final Disposal

Request Pickup: When the waste container is full, or if it has been in storage for an extended

period, contact your institution's EHS or Hazardous Waste Management department to

schedule a pickup.[5][9]

Documentation: Complete any necessary hazardous waste disposal forms as required by

your institution.[5] This typically includes information on the chemical composition and

quantity of the waste.
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Do Not Dispose Improperly: It is illegal and unsafe to dispose of 2-Methoxyhexane waste by

pouring it down the drain or allowing it to evaporate in a fume hood.[4][5]

Mandatory Visualizations

In the Laboratory Disposal Process
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Caption: Workflow for the safe disposal of 2-Methoxyhexane waste.
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Caption: Decision-making workflow for a 2-Methoxyhexane spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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